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Compound of Interest

Compound Name: GNE-7915

Cat. No.: B612097 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the preparation, storage, and handling

of a GNE-7915 stock solution using Dimethyl Sulfoxide (DMSO) as the solvent. GNE-7915 is a

potent, selective, and brain-penetrable inhibitor of Leucine-rich repeat kinase 2 (LRRK2) and is

a critical tool for research into Parkinson's disease and other neurodegenerative disorders.[1]

[2][3][4]

Introduction to GNE-7915
GNE-7915 is a small molecule inhibitor targeting the kinase activity of LRRK2.[1][2][3]

Mutations in the LRRK2 gene are a significant genetic cause of Parkinson's disease, and

inhibiting its kinase activity is a primary therapeutic strategy.[5][6] GNE-7915 serves as a vital

research compound for studying LRRK2-mediated signaling pathways and for the preclinical

evaluation of LRRK2 inhibition.[4][7] Accurate and consistent preparation of stock solutions is

fundamental to ensuring reproducible experimental outcomes.

Physicochemical Properties of GNE-7915
The following table summarizes the key physicochemical properties of GNE-7915.
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Property Value Reference

Molecular Formula C₁₉H₂₁F₄N₅O₃ [1][8]

Molecular Weight 443.40 g/mol [1][2][7][8]

Appearance Crystalline solid / Solid powder [2][8]

CAS Number 1351761-44-8 [1][2][8]

Solubility in DMSO ≥22 mg/mL (approx. 50 mM) [1][7]

Solubility in Water Insoluble [1][7]

Solubility in Ethanol Insoluble [1][8]

Note: Solubility in DMSO can vary between suppliers, with some reporting values as high as

105 mg/mL.[9] It is recommended to consult the manufacturer's certificate of analysis. Using

fresh, anhydrous DMSO is crucial as absorbed moisture can reduce solubility.[1]

GNE-7915 Signaling Pathway Inhibition
GNE-7915 acts by competitively binding to the ATP-binding site of the LRRK2 kinase domain,

thereby inhibiting its phosphotransferase activity.[3][10] This prevents the autophosphorylation

of LRRK2 and the phosphorylation of its downstream substrates, such as Rab GTPases, which

are involved in vesicular trafficking.[5]
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Stock Solution Preparation

Cell-Based Assay Workflow

arrow Weigh 22.17 mg
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Add 1 mL
Anhydrous DMSO
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To Dissolve

Aliquot for Storage
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Treat Cultured Cells
(e.g., 24 hours)

Assay Readout
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Data Analysis
(e.g., IC50 Curve)

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b612097?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612097?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Note: Preparation of GNE-7915 Stock
Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612097#how-to-prepare-gne-7915-stock-solution-
with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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